Cas no 2137566-18-6 (6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2137566-18-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 5877075
• PubChem ID: 165474210
• Update Time: 2025-06-11

6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid
• 2137566-18-6
• EN300-1129276

• Inchi： 1S/C12H15NO3/c1-2-7-3-4-10-8(5-7)9(12(15)16)6-11(14)13-10/h6-7H,2-5H2,1H3,(H,13,14)(H,15,16)
• InChI Key： BCZDHWVPOWRMQY-UHFFFAOYSA-N
• SMILES： O=C1C=C(C(=O)O)C2=C(CCC(CC)C2)N1

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.4Ų

Additional information on 6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid

Research Brief on 6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid (CAS: 2137566-18-6): Recent Advances and Applications

6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid (CAS: 2137566-18-6) is a tetrahydroquinoline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive compounds, particularly in the development of novel anti-inflammatory and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential applications in drug discovery.

Recent literature indicates that 6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid exhibits promising biological activity, particularly in modulating inflammatory pathways. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme involved in inflammation. The compound's unique structural features, including the tetrahydroquinoline core and carboxylic acid moiety, contribute to its ability to interact with the active site of COX-2, thereby reducing prostaglandin production and inflammation.

In addition to its anti-inflammatory properties, 6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid has shown potential as an antimicrobial agent. Research published in Bioorganic & Medicinal Chemistry Letters (2022) reported its activity against Gram-positive bacteria, including Staphylococcus aureus and Enterococcus faecalis. The study suggested that the compound's mechanism of action involves disruption of bacterial cell wall synthesis, making it a candidate for further development as an antibiotic, particularly in the face of rising antibiotic resistance.

The synthesis and optimization of 6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid have also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry detailed a novel, scalable synthetic route for this compound, emphasizing its potential for industrial-scale production. The study highlighted the use of catalytic hydrogenation and regioselective oxidation as key steps in the synthesis, achieving high yields and purity. This advancement is critical for facilitating further preclinical and clinical studies of derivatives based on this scaffold.

Looking ahead, the potential applications of 6-ethyl-2-hydroxy-5,6,7,8-tetrahydroquinoline-4-carboxylic acid extend beyond its current uses. Computational studies have predicted its suitability as a building block for designing kinase inhibitors, particularly targeting cancer-related kinases. Furthermore, its structural versatility makes it a promising candidate for the development of multifunctional drugs, combining anti-inflammatory, antimicrobial, and anticancer activities in a single molecule. Continued research in this area is expected to uncover new therapeutic avenues and enhance our understanding of its pharmacological profile.